1-(2-naphthylmethyl)-3-piperidinol

• IUPAC Name: 1-(naphthalen-2-ylmethyl)piperidin-3-ol
• InChI: InChI=1S/C16H19NO/c18-16-6-3-9-17(12-16)11-13-7-8-14-4-1-2-5-15(14)10-13/h1-2,4-5,7-8,10,16,18H,3,6,9,11-12H2
• InChI Key: LJBHRWWALSUHEC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC3=CC=CC=C3C=C2)O
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol

Description

1-(2-Naphthylmethyl)-3-piperidinol is a piperidine derivative featuring a naphthylmethyl group attached to the nitrogen atom of the 3-piperidinol scaffold. The naphthylmethyl group likely enhances lipophilicity, influencing bioavailability and receptor interactions compared to simpler phenyl or alkyl substituents.

Comparison with Similar Compounds

Structural Comparisons

Compound	Key Substituents	Unique Features
1-(2-Naphthylmethyl)-3-piperidinol	2-naphthylmethyl on N of 3-piperidinol	High lipophilicity due to naphthyl group; potential for π-π stacking interactions.
1-[1-(2-Methylphenyl)(cyclohexyl)]-3-piperidinol (PD, )	2-methylphenyl-cyclohexyl on N	Enhanced analgesic activity vs. PCP; substituent position critical for potency .
1-[(3-Methylpiperidin-1-yl)(phenyl)methyl]-2-naphthol ()	Phenyl-naphthol hybrid	Intramolecular O–H⋯N hydrogen bond stabilizes conformation .
1-(2-(2-Methylindol-3-yl)ethyl)-3-piperidinol ()	Indole-ethyl on N	Higher acidity (pKa ~14.83) and melting point (136°C) due to indole moiety .

Pharmacological Comparisons

Analgesic Activity

• PD () : In tail immersion (acute thermal pain) and formalin (chronic chemical pain) tests, PD showed superior analgesic effects to phencyclidine (PCP), with significant latency increases at 15–45 min post-injection. The 2-methylphenyl group enhances receptor affinity .
• Glucuronide derivatives (): Metabolites like 1-O-[piperidinyl]-β-D-glucopyranosiduronic acid (compounds 4–5) exhibit increased polarity, likely reducing central nervous system penetration but improving renal excretion .

Metabolic Stability

• Naphthylmethyl group: notes that (2-naphthylmethyl)succinate is a metabolite in anaerobic degradation, suggesting enzymatic processing of naphthyl-containing compounds. This group may undergo oxidation or conjugation, affecting drug half-life .
• Glucuronidation : Compounds with glucuronic acid moieties () are rapidly excreted, as shown in human and murine urinary metabolite studies using LC/MS/MS .

Physicochemical Properties

Compound	Molecular Weight	Lipophilicity (Predicted LogP)	Aqueous Solubility	Key Stability Factors
1-(2-Naphthylmethyl)-3-piperidinol	~257.34	High (~3.5)	Low	Susceptible to oxidative metabolism.
PD ()	~301.45	Moderate (~2.8)	Moderate	Stable in plasma; cyclohexyl group reduces polarity.
1-(2-(2-Methylindol-3-yl)ethyl)-3-piperidinol ()	258.36	Moderate (~2.9)	Low	High melting point (136°C) due to crystalline packing .